Cas no 178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-)
![2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/178408-30-5x300.png)
178408-30-5 structure
Product Name:2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
CAS No:178408-30-5
Molecular Formula:C22H18N2O2
Molecular Weight:342.39052
CID:146646
PubChem ID:6449098
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Properties
Names and Identifiers
-
- 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
- 3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
- 3-(2-(1-Naphthalenyl)-2-oxoethylidene)-1-phenylpiperazinone
- Piperazinone, 3-(2-(1-naphthalenyl)-2-oxoethylidene)-1-phenyl-
- (3E)-3-(2-naphthalen-1-yl-2-oxo-ethylidene)-1-phenyl-piperazin-2-one
- 178408-30-5
- (3E)-3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
-
- InChIKey: BQUIARAAYXXWEF-HMMYKYKNSA-N
- Inchi: InChI=1S/C22H18N2O2/c25-21(19-12-6-8-16-7-4-5-11-18(16)19)15-20-22(26)24(14-13-23-20)17-9-2-1-3-10-17/h1-12,15,23H,13-14H2/b20-15+
- SMILES: C1(C(=O)/C=C2/NCCN(C3C=CC=CC=3)C/2=O)C2C(=CC=CC=2)C=CC=1
Computed Properties
- Exact Mass: 342.13694
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 342.136828
- Heavy Atom Count: 26
- Complexity: 565
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 49.4
Experimental Properties
- PSA: 49.41
- Refractive Index: 1.71
- Boiling Point: 525.3°Cat760mmHg
- Flash Point: 271.5°C
- Density: 1.292
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Related Literature
-
Mohammad Norouzi Banis,Lei Du,Lijie Zhang,Lei Zhang,Junjie Li,Kieran Doyle-Davis,Jianneng Liang,Qingsong Liu,Xiaofei Yang,Ruying Li,Chunyu Du,Geping Yin,Xueliang Sun J. Mater. Chem. A, 2019,7, 24830-24836
-
2. Front cover
-
3. Biochemical
-
Jun Li,Weidong Zhang,Zhijun Hu,Xiong-Jie Jiang,To Ngai,Pui-Chi Lo,Wei Zhang,Gaojian Chen Polym. Chem., 2013,4, 782-788
-
Phillip S. Thomas,Mark F. Somers,Anne W. Hoekstra,Geert-Jan Kroes Phys. Chem. Chem. Phys., 2012,14, 8628-8643
-
Mahendra Nath,John C. Huffman,Jeffrey M. Zaleski Chem. Commun., 2003, 858-859
-
Fei Tang,Zhicheng Su,Honggang Ye,Shijie Xu,Wang Guo,Yongge Cao,Wenpei Gao,Xiaoqing Pan J. Mater. Chem. C, 2017,5, 12105-12111
-
Karina Omuro Lupetti,Iolanda Cruz Vieira,Heberth Juliano Vieira,Orlando Fatibello-Filho Analyst, 2002,127, 525-529
-
Lei Zhang,Jian Zhang Dalton Trans., 2019,48, 8049-8052
-
Allegra Franchino,Antonia Rinaldi,Darren J. Dixon RSC Adv., 2017,7, 43655-43659
178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-) Related Products
- 105362-45-6((5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine)
- 14419-78-4(Cytidine-5-t (8CI,9CI))
- 14161-84-3(2-(3-Chlorophenyl)propanoic acid)
- 14064-61-0(5-(4-chlorobenzyl)-2H-tetraazole)
- 144799-02-0(3-Cyano-L-phenylalanine Hydrochloride)
- 162848-22-8(5-Bromo-4-methoxy-thiophene-3-carbonyl Chloride)
- 122773-99-3(Ethyl 4-ethoxy-2-phenyl-5-pyrimidinecarboxylate)
- 10731-22-3(3-Trichlorosilanyl-propionitrile)
- 100886-05-3(Phenol,4-(3,5-dimethylphenoxy)-)
- 154938-68-8(N-Fmoc-4-piperidinepropionic acid)
Recommended suppliers
pengshengyue
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
